Cas no 269084-22-2 (1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid)
269084-22-2 structure
Product Name:1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid
CAS No:269084-22-2
MF:C13H14O3
MW:218.248464107513
CID:1431285
PubChem ID:11229708
Update Time:2025-04-20
1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid
- 4-acetyl-2-[(benzylsulfanyl)methyl]-5-hydroxy-1-methyl-1,2-dihydro-3h-pyrrol-3-one
- AR-1G0353
- AC1L6TB8
- (+/-)-1-methyl-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-7-carboxylic acid
- CTK5D8103
- (+/-)-1-Methyl-3-acetyl-4-hydroxy-5-(S-benzylmercaptomethyl)-3-pyrrolin-2-on
- NSC118837
- AG-J-64080
- AC1Q5CLQ
- 1-METHYL-5-OXO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULENE-7-CARBOXYLIC ACID
- DB-327559
- 269084-22-2
- SCHEMBL5354858
- 1-methyl-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-7-carboxylic acid
- WFKFCKRCFZUARL-UHFFFAOYSA-N
- (+/-)-1-Methyl5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-7carboxylic Acid
- 1-METHYL-5-OXO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULENE-7-CARBOXYLICACID
-
- Inchi: 1S/C13H14O3/c1-8-3-2-4-11-10(8)6-5-9(13(15)16)7-12(11)14/h2-4,9H,5-7H2,1H3,(H,15,16)
- InChI Key: WFKFCKRCFZUARL-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=C(C)C=2CCC(C(=O)O)C1
Computed Properties
- Exact Mass: 218.09432
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
269084-22-2 (1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid) Related Products
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- 15880-03-2(4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid)
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